Cas no 2228601-59-8 (4-(2,5-dimethyl-1H-pyrrol-3-yl)-1,3-oxazolidin-2-one)

• Product Name: 4-(2,5-dimethyl-1H-pyrrol-3-yl)-1,3-oxazolidin-2-one
• CAS No: 2228601-59-8
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5974496
• PubChem ID: 165610332
• Update Time: 2025-06-30

4-(2,5-dimethyl-1H-pyrrol-3-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dimethyl-1H-pyrrol-3-yl)-1,3-oxazolidin-2-one
• EN300-1746015
• 2228601-59-8

• Inchi： 1S/C9H12N2O2/c1-5-3-7(6(2)10-5)8-4-13-9(12)11-8/h3,8,10H,4H2,1-2H3,(H,11,12)
• InChI Key： FEWXYQONZNAKBM-UHFFFAOYSA-N
• SMILES： O1C(NC(C1)C1C=C(C)NC=1C)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.1Ų

Additional information on 4-(2,5-dimethyl-1H-pyrrol-3-yl)-1,3-oxazolidin-2-one

4-(2,5-Dimethyl-1H-Pyrrol-3-yl)-1,3-Oxazolidin-2-one: A Comprehensive Overview

The compound 4-(2,5-Dimethyl-1H-Pyrrol-3-yl)-1,3-Oxazolidin-2-one, with the CAS number 2228601-59-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazolidinones, which are known for their versatile applications in drug design and materials science. The structure of this molecule is characterized by a 1,3-oxazolidinone ring fused with a 2,5-dimethylpyrrole moiety, creating a unique chemical entity with potential bioactivity and synthetic utility.

Recent studies have highlighted the importance of oxazolidinones in medicinal chemistry due to their ability to act as templates for constructing bioactive molecules. The integration of the pyrrole ring into the oxazolidinone framework introduces additional complexity and functionality to the molecule. Pyrroles are known for their aromaticity and ability to participate in various non-covalent interactions, which can enhance the binding affinity of the compound to biological targets. This makes 4-(2,5-Dimethyl-1H-Pyrrol-3-yl)-1,3-Oxazolidin-2-one a promising candidate for further exploration in drug discovery.

The synthesis of this compound typically involves a multi-step process that combines principles from both organic and peptide chemistry. One common approach is the condensation of an amino acid derivative with a suitable carbonyl compound to form the oxazolidinone ring. Subsequent functionalization steps are then employed to introduce the pyrrole moiety at the desired position. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher enantioselectivity in the construction of such complex molecules, further enhancing their potential for therapeutic applications.

In terms of applications, 4-(2,5-Dimethyl-1H-Pyrrol-3-yl)-1,3-Oxazolidin-2-one has shown promise in several areas. For instance, its ability to act as a chiral auxiliary has been explored in asymmetric catalysis, where it facilitates the formation of enantiomerically enriched products. Additionally, its unique structure makes it a valuable building block for constructing more complex molecules with potential pharmacological activity. Recent research has focused on its role as a ligand in metalloenzyme mimics and its potential use in developing new antibiotics.

The latest studies on this compound have also delved into its interaction with biological systems. For example, investigations into its binding affinity with various proteins have provided insights into its potential as a modulator of enzyme activity or receptor binding. Computational modeling techniques have been employed to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for evaluating its suitability as a drug candidate.

In conclusion, 4-(2,5-Dimethyl-1H-Pyrrol-3-yl)-1,3-Oxazolidin-2-one represents a compelling example of how structural complexity can be harnessed to create molecules with diverse applications. Its unique combination of an oxazolidinone ring and a pyrrole moiety positions it as an important tool in modern organic synthesis and drug discovery. As research continues to uncover new aspects of its chemistry and biology, this compound is likely to play an increasingly significant role in advancing our understanding of molecular design and function.